Cas no 4812-43-5 ( )

• Product Name: &nbsp
• CAS No: 4812-43-5
• MF: C₇H₃Cl₃N₂
• MW: 221.471118211746
• CID: 931801
• PubChem ID: 344585
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trichlor-1(3)H-benzimidazol; AC1L80W2; SureCN1192540; 4,5,6-trichloro-1H-benzoimidazole; 4,5,6,-Trichlorbenzimidazol; 4,5,6-trichloro-1(3)H-benzimidazole; 4,5,6-trichloro-1(3)H-benzoimidazole; NSC401567;
• 4812-43-5
• NSC-401567
• NSC 401567
• 4,5,6-trichloro-1H-benzoimidazole
• SCHEMBL1192540
• DTXSID60322578
• NSC401567
• QULAOTHQGHPERK-UHFFFAOYSA-N
•  

• Inchi： 1S/C7H3Cl3N2/c8-3-1-4-7(12-2-11-4)6(10)5(3)9/h1-2H,(H,11,12)
• InChI Key： QULAOTHQGHPERK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1N=CN2)Cl)Cl

Computed Properties

• Exact Mass: 219.93639
• Monoisotopic Mass: 219.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.691
• Boiling Point: 456.8°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.712
• PSA: 28.68